Cas no 4550-05-4 ((z)-1-nitrooct-1-ene)

• Product name: (z)-1-nitrooct-1-ene
• CAS No: 4550-05-4
• MF: C₈H₁₅NO₂
• MW: 157.2102
• CID: 929955
• PubChem ID: 5383037

(z)-1-nitrooct-1-ene Chemical and Physical Properties

Names and Identifiers

• (z)-1-nitrooct-1-ene
• 1-nitro-oct-1-ene; AC1NTKKG; 1-Nitro-octylen; 1-Nitro-1-octen; NSC160498; 1-Nitro-octen-(1); 1-Nitro-oct-1-en; 1-nitro-1-octene;
• 4550-05-4
• NSC160498
• DTXSID30419343
• NSC-160498

• Inchi： InChI=1S/C8H15NO2/c1-2-3-4-5-6-7-8-9(10)11/h7-8H,2-6H2,1H3/b8-7-
• InChI Key： PGQZCAQEOAEPDW-FPLPWBNLSA-N
• SMILES： CCCCCCC=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 157.11035
• Monoisotopic Mass: 157.110279
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8

Experimental Properties

• Density: 0.941
• Boiling Point: 229.4°C at 760 mmHg
• Flash Point: 84.6°C
• Refractive Index: 1.453
• PSA: 43.14
• LogP: 3.27040